molecular formula C24H25N7O2 B2727796 2-(4-methoxyphenyl)-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone CAS No. 920363-93-5

2-(4-methoxyphenyl)-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone

Cat. No. B2727796
CAS RN: 920363-93-5
M. Wt: 443.511
InChI Key: GLWIBRBKSZEEIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-methoxyphenyl)-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C24H25N7O2 and its molecular weight is 443.511. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Disposition

A study on the metabolism and disposition of a similar compound, BMS-690514, an inhibitor targeting both epidermal growth factor and vascular endothelial growth factor receptors, investigated its pharmacokinetics in humans. This research underscores the importance of understanding the metabolic pathways, absorption, and excretion of novel therapeutic agents. Such studies are critical for drug development, especially for treating cancers like non-small-cell lung cancer and metastatic breast cancer (Christopher et al., 2010).

Anxiolytic Effects

Research on derivatives of similar chemical structures has explored their anxiolytic-like effects, mediated through benzodiazepine and nicotinic pathways, without altering mnemonic activity. This highlights the compound's potential application in studying anxiety disorders and developing novel anxiolytic agents without the cognitive side effects associated with traditional treatments (Brito et al., 2017).

Neuropharmacology

Another study focused on arylpiperazine derivatives, examining their anxiolytic effects and potential mechanisms of action through the GABAergic and 5-HT systems. Such research is crucial for identifying new therapeutic targets and understanding the neurochemical basis of anxiety disorders, paving the way for the development of drugs with fewer side effects and improved efficacy (Kędzierska et al., 2019).

Receptor Occupancy and Drug Development

The study of 5-HT(1A) receptor occupancy by novel antagonists in the human brain showcases the application of PET imaging in drug development, particularly for anxiety and mood disorders. Understanding how drugs interact with specific brain receptors in vivo is essential for developing targeted therapies (Rabiner et al., 2002).

Mechanism of Action

properties

IUPAC Name

2-(4-methoxyphenyl)-1-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H25N7O2/c1-17-3-7-19(8-4-17)31-24-22(27-28-31)23(25-16-26-24)30-13-11-29(12-14-30)21(32)15-18-5-9-20(33-2)10-6-18/h3-10,16H,11-15H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GLWIBRBKSZEEIZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)CC5=CC=C(C=C5)OC)N=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25N7O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

443.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.